Cas no 3093-66-1 (Fluphenazine Dimaleate)

• Product Name: Fluphenazine Dimaleate
• CAS No: 3093-66-1
• MF: C₃₀H₃₄F₃N₃O₉S
• MW: 669.665877819061
• CID: 313473
• PubChem ID: 6451517
• Update Time: 2025-05-23

Fluphenazine Dimaleate Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanol, 4-(3-(2-(trifluoromethyl)-10H-phenothiazin-10-yl)propyl)-, (Z)-2-butenedioate (1:2) (salt)
• 1-Piperazineethanol, 4-(3-(2-(trifluoromethyl)-10H-phenothiazin-10-yl)propyl)-, (Z)-2-butenedi...
• fluphenazine dimaleate
• Fluphenazine dimaleate salt
• 2-(4-{3-[2-(trifluoromethyl)-10H-phenothiazin-10-yl]propyl}piperazin-1-yl)ethanol di[(2Z)-but-2-enedioate] (salt)
• Fluphenazine (dimaleate)
• UNII-4MB4M45MSE
• 2-[4-[3-[2-(Trifluoromethyl)-10H-phenothiazin-10-yl]propyl]piperazin-1-yl]ethanol dimaleate
• GTJLCONXCUYJOF-SPIKMXEPSA-N
• 1-PIPERAZINEETHANOL, 4-(3-(2-(TRIFLUOROMETHYL)-10H-PHENOTHIAZIN-10-YL)PROPYL)-, (2Z)-2-BUTENEDIOATE (1:2) (SALT)
• CS-0138048
• 1-Piperazineethanol, 4-[3-[2-(trifluoromethyl)-10H-phenothiazin-10-yl]propyl]-, (2Z)-2-butenedioate (1:2) (salt) (9CI)
• 4MB4M45MSE
• 3093-66-1 (dimaleate)
• 1-PIPERAZINEETHANOL, 4-(3-(2-(TRIFLUOROMETHYL)PHENOTHIAZIN-10-YL)PROPYL)-, MALEATE (1:2)
• (Z)-but-2-enedioic acid;2-[4-[3-[2-(trifluoromethyl)phenothiazin-10-yl]propyl]piperazin-1-yl]ethanol
• 69-23-8 (free base), 146-56-5 (HCl), 3093-66-1 (dimaleate),
• 3093-66-1
• HY-119980A
• Fluphenazine Dimaleate

• Inchi： 1S/C22H26F3N3OS.2C4H4O4/c23-22(24,25)17-6-7-21-19(16-17)28(18-4-1-2-5-20(18)30-21)9-3-8-26-10-12-27(13-11-26)14-15-29;2*5-3(6)1-2-4(7)8/h1-2,4-7,16,29H,3,8-15H2;2*1-2H,(H,5,6)(H,7,8)/b;2*2-1-
• InChI Key： GTJLCONXCUYJOF-SPIKMXEPSA-N
• SMILES： S1C2C=CC=CC=2N(C2C=C(C(F)(F)F)C=CC1=2)CCCN1CCN(CCO)CC1.OC(/C=C\C(=O)O)=O.OC(/C=C\C(=O)O)=O

Computed Properties

• Exact Mass: 669.196785
• Monoisotopic Mass: 669.196785
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 46
• Rotatable Bond Count: 10
• Complexity: 663
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: Not available
• Topological Polar Surface Area: 179 properties and stability

Experimental Properties

• Color/Form: Not available
• Boiling Point: 568.3°Cat760mmHg
• Flash Point: 297.5°C
• Solubility: Not available

Fluphenazine Dimaleate Security Information

• Hazardous Material transportation number：3249
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Phenothiazines

Additional information on Fluphenazine Dimaleate

Fluphenazine Dimaleate: A Comprehensive Overview

Fluphenazine dimaleate, also known by its CAS number 3093-66-1, is a well-established antipsychotic medication belonging to the butyrophenone class. It has been widely used in the treatment of schizophrenia and other psychotic disorders due to its potent dopamine D2 receptor antagonist properties. This compound is often administered as part of a broader therapeutic regimen to manage symptoms such as hallucinations, delusions, and disorganized thinking.

The chemical structure of fluphenazine dimaleate consists of a dimaleic acid ester derivative, which enhances its stability and bioavailability. This formulation allows for controlled release in the body, ensuring sustained therapeutic effects. Recent studies have highlighted the compound's ability to modulate not only dopamine but also serotonin pathways, contributing to its efficacy in managing both positive and negative symptoms of schizophrenia.

One of the key advantages of fluphenazine dimaleate is its long duration of action, which reduces the need for frequent dosing. This characteristic makes it particularly suitable for patients who may struggle with adherence to daily medication regimens. Clinical trials have demonstrated that fluphenazine dimaleate can significantly improve quality of life for patients by reducing agitation and improving social functioning.

Recent advancements in pharmacogenomics have shed light on the genetic factors influencing the metabolism and response to fluphenazine dimaleate. These findings suggest that personalized dosing strategies could optimize therapeutic outcomes while minimizing adverse effects. For instance, individuals with certain cytochrome P450 enzyme polymorphisms may require adjusted dosages to achieve optimal results.

In terms of safety, fluphenazine dimaleate is generally well-tolerated when used within recommended dosage ranges. However, potential side effects include extrapyramidal symptoms, such as tremors and rigidity, which can often be managed with adjunctive therapies like anticholinergics. Long-term use has also been associated with a risk of tardive dyskinesia; therefore, regular monitoring is essential.

Emerging research is exploring the potential of fluphenazine dimaleate in adjunctive therapies for conditions beyond schizophrenia. For example, studies are investigating its role in treating refractory depression and bipolar disorder. These explorations underscore the compound's versatility and continued relevance in modern psychiatry.

In conclusion, fluphenazine dimaleate remains a cornerstone in the treatment of psychotic disorders due to its robust efficacy and well-understood pharmacokinetics. As research continues to uncover new insights into its mechanisms and applications, this compound is poised to remain a vital tool in the psychiatrist's arsenal for years to come.